Cas no 2680764-88-7 (5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid
• CAS No: 2680764-88-7
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5649017
• PubChem ID: 165936396
• Update Time: 2025-05-20

5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680764-88-7
• 5-{[(tert-butoxy)carbonyl]amino}pyridazine-3-carboxylic acid
• EN300-28276657
• 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid

• Inchi： 1S/C10H13N3O4/c1-10(2,3)17-9(16)12-6-4-7(8(14)15)13-11-5-6/h4-5H,1-3H3,(H,14,15)(H,12,13,16)
• InChI Key： QMZSPYQLTJNITH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=NC(C(=O)O)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid

5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid (CAS No. 2680764-88-7): An Overview of a Promising Compound in Medicinal Chemistry

5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid (CAS No. 2680764-88-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as Boc-aminopyridazine-3-carboxylic acid, belongs to the class of pyridazines and features a tert-butoxycarbonyl (Boc) protecting group on the amino moiety. The Boc group is widely used in organic synthesis to protect primary and secondary amines, making this compound a valuable intermediate in the synthesis of more complex molecules.

The structure of 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid consists of a pyridazine ring with a carboxylic acid group at the 3-position and an amino group at the 5-position, which is protected by the Boc group. The pyridazine ring is a six-membered heterocyclic compound with two nitrogen atoms, providing a rigid and planar structure that can participate in various chemical reactions. The presence of the carboxylic acid group adds polarity and reactivity, making it suitable for conjugation with other functional groups.

In recent years, 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid has been explored for its potential in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The Boc protecting group can be selectively removed under mild conditions, allowing for the introduction of various substituents at the amino position. This flexibility makes it an attractive starting material for the synthesis of compounds with diverse biological activities.

Research has shown that pyridazines and their derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain pyridazine derivatives demonstrated potent inhibitory activity against specific kinases involved in cancer progression. This finding highlights the potential of 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid as a lead compound for developing new anticancer drugs.

Beyond its applications in cancer research, 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid has also been investigated for its role in modulating other biological pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the use of pyridazine derivatives as inhibitors of enzymes involved in neurodegenerative diseases. The results indicated that these compounds could potentially be developed into therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid typically involves several steps, including the formation of the pyridazine ring and the introduction of the Boc protecting group. One common synthetic route involves the reaction of 3-cyanopyridine with tert-butyl carbamate (Boc₂O) to form the protected amino derivative, followed by hydrolysis to introduce the carboxylic acid group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid are well-documented. It is a white crystalline solid with a melting point ranging from 190°C to 192°C. The compound is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but insoluble in non-polar solvents like hexane. These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation.

The future prospects for 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more studies are conducted, it is likely that this versatile intermediate will play an increasingly important role in the development of novel pharmaceuticals and therapeutic agents.

In conclusion, 5-{(tert-butoxy)carbonylamino}pyridazine-3-carboxylic acid (CAS No. 2680764-88-7) is a valuable compound with significant potential in medicinal chemistry. Its unique structural features and versatile reactivity make it an attractive starting material for synthesizing compounds with diverse biological activities. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and development.